Cas no 13369-86-3 (1H-Imidazole,2-iodo-1-methyl-4-nitro-)

1H-Imidazole,2-iodo-1-methyl-4-nitro- structure
13369-86-3 structure
Product Name:1H-Imidazole,2-iodo-1-methyl-4-nitro-
CAS No:13369-86-3
MF:C4H4IN3O2
MW:252.997932434082
CID:229261
PubChem ID:334991
Update Time:2025-04-19

1H-Imidazole,2-iodo-1-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,2-iodo-1-methyl-4-nitro-
    • 2-iodo-1-methyl-4-nitroimidazole
    • 2-Iod-4-nitro-1-methylimidazol
    • 2-iodo-1-methyl-4-nitro-1H-imidazole
    • AC1L7GJ5
    • NSC342710
    • DTXSID00319245
    • NSC-342710
    • 13369-86-3
    • Inchi: 1S/C4H4IN3O2/c1-7-2-3(8(9)10)6-4(7)5/h2H,1H3
    • InChI Key: LAYAQYGQELWADD-UHFFFAOYSA-N
    • SMILES: IC1=NC(=CN1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 252.93442
  • Monoisotopic Mass: 252.935
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Density: 2.38
  • Boiling Point: 374.3°Cat760mmHg
  • Flash Point: 180.2°C
  • Refractive Index: 1.759
  • PSA: 60.96
  • LogP: 1.45610
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